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Compound of Interest

Compound Name: 1-Phenylcyclopentanecarbonitrile

Cat. No.: B1345207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-
Phenylcyclopentanecarbonitrile, a key intermediate in the synthesis of various
pharmaceutical compounds. This document presents quantitative data in a structured format,
outlines a common synthetic methodology, and provides a visual representation of the
synthesis workflow.

Core Physical Properties

1-Phenylcyclopentanecarbonitrile (CAS No. 77-57-6) is a colorless to pale yellow liquid.[1][2]
[3] It is characterized by its insolubility in water but is soluble in organic solvents like ethanol
and acetone.[1][3] The key physical parameters of this compound are summarized in the table
below, providing a consolidated reference for laboratory and development applications.
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Physical Property Value Conditions
Boiling Point 274.4 °C at 760 mmHg[1]
227-229 °C Not specified[1]
135.140 °C at 10 mmHg (1.33 kPa)[2][4][5]

[6]17]
411.7 K (138.55 °C) at 0.013 bar[8]
Density 1.04 g/cm3 Not specified[1]
1.03 g/cm3 Not specified[2][4][5][6][7]

Synthetic Pathway Overview

A prevalent method for the synthesis of 1-Phenylcyclopentanecarbonitrile involves a
cyclization reaction. This process utilizes phenylacetonitrile (also known as benzyl cyanide) and
1,4-dibromobutane as the primary reactants. The reaction is typically carried out in the
presence of a strong base, such as sodium hydroxide, and may be facilitated by a phase
transfer catalyst.

Experimental Protocol: Cyclization Reaction

A general procedure for the synthesis of 1-phenyl-1-cyanocyclopentane is as follows:
o Reaction Setup: Phenylacetonitrile is introduced into a suitable reaction vessel.
o Base Addition: Sodium hydroxide is added to the reaction mixture while stirring.

e Heating: The mixture is heated to a temperature of 50-55 °C and maintained for
approximately 2 hours.

» Addition of Alkylating Agent: 1,4-dibromobutane is then slowly added to the reaction mixture.

o Exothermic Reaction: The addition of 1,4-dibromobutane typically causes the temperature to
rise to 85-90 °C. This temperature is maintained for about 4 hours.
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o Workup: After the reaction is complete, water is added to the mixture, leading to the
separation of layers.

 Purification: The organic layer containing the product is separated and purified by distillation
under reduced pressure to yield 1-phenyl-1-cyanocyclopentane.[4]

The following diagram illustrates the workflow of this synthetic process.
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Synthesis Workflow of 1-Phenylcyclopentanecarbonitrile
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Caption: Synthesis workflow for 1-Phenylcyclopentanecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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